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Compound of Interest

Compound Name: N-Phenoxycarbonyl-L-valine

Cat. No.: B020239

This guide provides comprehensive safety and logistical information for the handling and
disposal of N-Phenoxycarbonyl-L-valine, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is crucial for ensuring
laboratory safety and procedural accuracy.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While N-Phenoxycarbonyl-L-valine is not classified as a hazardous substance under the
2012 OSHA Hazard Communication Standard, it is prudent to handle it with care to minimize
any potential risks. The primary hazards are skin and eye irritation.[1] The following table
summarizes the essential safety information and recommended personal protective equipment.
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Hazard Category

Description

Recommended
Personal Protective
Equipment (PPE)

First Aid Measures

Skin Irritation

Causes skin irritation
(H315).[1]

Gloves: Chemical-
resistant gloves (e.g.,
nitrile rubber) must be
worn. Inspect gloves
prior to use and use
proper removal
techniques.[2]

Skin Contact: Wash
off immediately with
plenty of water for at
least 15 minutes.
Remove contaminated
clothing. Get medical
attention if irritation

develops or persists.

[3]4]

Eye Irritation

Causes serious eye
irritation (H319).[1]

Eye Protection: Wear
appropriate protective
eyeglasses or
chemical safety
goggles as described
by OSHA's eye and
face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[3]

Eye Contact: Rinse
immediately with
plenty of water, also
under the eyelids, for
at least 15 minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. Get medical
attention.[3][4]

May cause respiratory

Respiratory
Protection: If dust is
generated, use a
NIOSH/MSHA

Inhalation: Remove to

fresh air. Get medical

Inhalation irritation if inhaled as a
approved respirator attention immediately
dust. (e.g., N95 dust mask). if symptoms occur.[3]
[2] Ensure adequate
ventilation.[3]
Ingestion May be harmful if General Hygiene: Do Ingestion: Clean

swallowed.

not eat, drink, or
smoke when using

this product. Wash

mouth with water and
drink afterwards

plenty of water. Get
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hands thoroughly after medical attention if

handling.[5] you feel unwell.[3][4]

Lab Coat: A standard
lab coat is necessary
to prevent skin
General Handling Solid powder form. contact.[4] Footwear: Not applicable.
Closed-toe shoes
should be worn in the

laboratory.[6]

Il. Operational Plan: Step-by-Step Handling Protocol

Following a systematic workflow is essential for the safe handling of N-Phenoxycarbonyl-L-
valine.

1. Preparation and Pre-Handling Check:

e Ensure the work area, such as a chemical fume hood or a well-ventilated space, is clean and
uncluttered.

 Verify that an emergency shower and eyewash station are accessible.[7]

o Assemble all necessary equipment and reagents before handling the compound.

» Don the appropriate Personal Protective Equipment (PPE) as detailed in the table above.
2. Weighing and Aliquoting:

e Handle N-Phenoxycarbonyl-L-valine as a powder in a designated area, preferably within a
fume hood or on a bench with localized exhaust ventilation to minimize dust generation.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating dust
clouds.

« If weighing, do so in a draft-shielded balance.

» Close the container tightly after use.
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3. Dissolving and Reaction Setup:

e When dissolving the powder, add the solvent to the solid slowly to prevent splashing.
« If the process involves heating, use a well-controlled heating mantle or water bath.

e Ensure all reaction vessels are properly secured.

4. Post-Handling and Decontamination:

o Clean the work area thoroughly after the procedure is complete.

o Decontaminate all equipment that came into contact with the chemical.

» Remove PPE carefully, avoiding contact with the outer contaminated surfaces. Wash hands
thoroughly with soap and water after removing gloves.

lll. Disposal Plan

Proper disposal of N-Phenoxycarbonyl-L-valine and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:

o Collect unused or waste N-Phenoxycarbonyl-L-valine powder in a clearly labeled,
sealed container designated for non-hazardous chemical waste.

o Contaminated disposables such as weighing paper, gloves, and wipes should also be
placed in this container.

e Liquid Waste:

o If N-Phenoxycarbonyl-L-valine is dissolved in a solvent, the resulting solution must be
treated as chemical waste.

o Collect all liquid waste in a sealed, labeled, and appropriate waste container. The label
should include the chemical name and any solvents used.
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o Container Disposal:

o Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should
be collected as liquid chemical waste.

o Once cleaned, the container can be disposed of according to institutional guidelines for
laboratory glassware or plasticware.

e General Principle:
o Do not dispose of N-Phenoxycarbonyl-L-valine down the drain or in the regular trash.

o All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

IV. Experimental Workflow Diagram

The following diagram illustrates the standard operational workflow for safely handling N-
Phenoxycarbonyl-L-valine in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Phenoxycarbonyl-L-valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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